N-(2,5-dimethylphenyl)-8-methoxy-3-(4-methylphenyl)sulfonylchromen-2-imine

• IUPAC Name: N-(2,5-dimethylphenyl)-8-methoxy-3-(4-methylphenyl)sulfonylchromen-2-imine
• InChI: InChI=1S/C25H23NO4S/c1-16-9-12-20(13-10-16)31(27,28)23-15-19-6-5-7-22(29-4)24(19)30-25(23)26-21-14-17(2)8-11-18(21)3/h5-15H,1-4H3
• InChI Key: IXAJPAUSWAADKC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)C2=CC3=C(C(=CC=C3)OC)OC2=NC4=C(C=CC(=C4)C)C
• Molecular Formula: C25H23NO4S
• Molecular Weight: 433.5 g/mol

Description

N-(2,5-dimethylphenyl)-8-methoxy-3-(4-methylphenyl)sulfonylchromen-2-imine, also known as DMMS, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications. DMMS belongs to the class of chromene derivatives and has been found to possess various biochemical and physiological effects.

Scientific Research Applications

• Synthesis of Complex Organic Compounds : This compound is involved in the synthesis of various complex organic structures. For instance, its derivatives have been used in the formation of indolocarbazoles and pyrrolocarbazoles, contributing to the development of new synthetic methodologies in organic chemistry (Magnus, Exon, & Sear, 1983).

• Enzyme Inhibition Studies : Some derivatives of this compound have shown promising results as enzyme inhibitors, particularly in research related to Alzheimer’s disease. These studies involve the synthesis of sulfonamides and their inhibitory effects on specific enzymes, providing insights into therapeutic approaches for neurodegenerative diseases (Abbasi et al., 2018).

• Development of Catalytic Methods : This compound has been utilized in the development of catalytic methods for the formation of imines. These methods have broad applications in organic synthesis, aiding the production of various biologically active compounds (Reeves et al., 2015).

• Chemosensor Design : Derivatives of this compound have been used in the design of chemosensors, particularly for the detection of specific ions such as cyanide. This application is crucial in environmental monitoring and analytical chemistry (Heying et al., 2015).

• Catalysis in Organic Reactions : It also plays a role in catalyzing organic reactions, such as the Baeyer-Villiger oxidation. This is significant in green chemistry applications, offering more sustainable and environmentally friendly methods of chemical synthesis (Martins et al., 2016).

• Photoprotective Applications : Additionally, certain derivatives have been explored for their photoprotective properties, useful in the design of photoremovable protecting groups for phosphates and sulfonic acids. This has implications in biochemistry and molecular biology (Klán et al., 2002).

• Pharmacological Research : In the realm of pharmacology, derivatives of this compound have been studied as nonpeptidic antagonists in models of pain and inflammation, contributing to the development of new therapeutic agents (Porreca et al., 2006).